2-(5,7-Dichloro-1H-indol-3-yl)ethanamine Hydrochloride
2-(5,7-Dichloro-1H-indol-3-yl)ethanamine Hydrochloride
5,7-dichloro Tryptamine is a ring-substituted tryptamine derivative. Although the biological effects of this compound have not been reported, tryptamines substituted with fluorine at the 5-, 6-, or 7-position have been shown to have 5-HT2C receptor selectivity over both the 5-HT2A and 5-HT2B subtypes. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
94850-28-9
VCID:
VC0160678
InChI:
InChI=1S/C10H10Cl2N2.ClH/c11-7-3-8-6(1-2-13)5-14-10(8)9(12)4-7;/h3-5,14H,1-2,13H2;1H
SMILES:
C1=C(C=C(C2=C1C(=CN2)CCN)Cl)Cl.Cl
Molecular Formula:
C10H11Cl3N2
Molecular Weight:
265.6 g/mol
2-(5,7-Dichloro-1H-indol-3-yl)ethanamine Hydrochloride
CAS No.: 94850-28-9
Reference Standards
VCID: VC0160678
Molecular Formula: C10H11Cl3N2
Molecular Weight: 265.6 g/mol
CAS No. | 94850-28-9 |
---|---|
Product Name | 2-(5,7-Dichloro-1H-indol-3-yl)ethanamine Hydrochloride |
Molecular Formula | C10H11Cl3N2 |
Molecular Weight | 265.6 g/mol |
IUPAC Name | 2-(5,7-dichloro-1H-indol-3-yl)ethanamine;hydrochloride |
Standard InChI | InChI=1S/C10H10Cl2N2.ClH/c11-7-3-8-6(1-2-13)5-14-10(8)9(12)4-7;/h3-5,14H,1-2,13H2;1H |
Standard InChIKey | XSDPVTXXLWEISX-UHFFFAOYSA-N |
SMILES | C1=C(C=C(C2=C1C(=CN2)CCN)Cl)Cl.Cl |
Canonical SMILES | C1=C(C=C(C2=C1C(=CN2)CCN)Cl)Cl.Cl |
Description | 5,7-dichloro Tryptamine is a ring-substituted tryptamine derivative. Although the biological effects of this compound have not been reported, tryptamines substituted with fluorine at the 5-, 6-, or 7-position have been shown to have 5-HT2C receptor selectivity over both the 5-HT2A and 5-HT2B subtypes. This product is intended for forensic and research applications. |
Synonyms | 5,7-dichloro-1H-indole-3-ethanamine, monohydrochloride |
Reference | 1.Kalir, A., and Szara, S. Synthesis and pharmacological activity of fluorinated tryptamine derivatives. Journal of Medicinal Chemistry 6, 716-719 (1963). |
PubChem Compound | 2827491 |
Last Modified | Nov 12 2021 |
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